Cas no 2034365-87-0 (N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide)

• Product Name: N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide
• CAS No: 2034365-87-0
• MF: C₁₈H₁₄N₄OS
• MW: 334.394961833954
• CID: 5999474
• PubChem ID: 122163074
• Update Time: 2025-05-20

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide
• F6574-1765
• AKOS032469917
• N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1H-indole-3-carboxamide
• N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide
• 2034365-87-0
• N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-1H-indole-3-carboxamide

• Inchi： 1S/C18H14N4OS/c23-18(13-10-21-14-5-2-1-4-12(13)14)22-11-15-17(20-8-7-19-15)16-6-3-9-24-16/h1-10,21H,11H2,(H,22,23)
• InChI Key： STZQQMVLMMACED-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(C2=CNC3C=CC=CC2=3)=O)=NC=CN=1

Computed Properties

• Exact Mass: 334.08883226g/mol
• Monoisotopic Mass: 334.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.9Ų

Additional information on N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide

Professional Introduction to N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide (CAS No. 2034365-87-0)

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide, identified by its CAS number 2034365-87-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements, including a thiophene ring, a pyrazine moiety, and an indole core, which collectively contribute to its unique chemical and biological properties.

The thiophen-2-yl substituent in the molecular structure is particularly noteworthy due to its ability to modulate electronic properties and interact with biological targets in diverse ways. Thiophene derivatives are well-documented for their role in various therapeutic applications, ranging from antiviral to anticancer agents. In the context of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide, the thiophene ring is strategically positioned to engage with specific binding pockets on target proteins, thereby enhancing the compound's affinity and efficacy.

The pyrazin-2-ylmethyl group serves as another critical pharmacophore, contributing to the molecule's ability to interact with biological receptors and enzymes. Pyrazine derivatives are known for their versatility in drug design, often serving as key components in molecules that exhibit inhibitory or agonistic effects on various cellular pathways. The presence of this moiety in N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide suggests potential applications in modulating pathways associated with inflammation, metabolism, and signal transduction.

The indole core of the molecule is another significant feature that contributes to its biological activity. Indole derivatives are widely recognized for their pharmacological properties, including antimicrobial, antitumor, and neuroprotective effects. The indole moiety in N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide is likely to play a crucial role in mediating interactions with biological targets, potentially leading to therapeutic benefits.

In recent years, there has been a growing interest in the development of multitargeted drugs that can simultaneously interact with multiple biological pathways. The unique structural features of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide make it an attractive candidate for such an approach. By combining the thiophene, pyrazine, and indole moieties, this compound has the potential to exert simultaneous effects on multiple targets, thereby increasing its therapeutic index and reducing the likelihood of resistance development.

The synthesis of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-1H-indole-3-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological evaluations.

Biological evaluation of N-{3-(thiophen-2-yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide} has revealed several promising activities. Preclinical studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, it has demonstrated significant activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory diseases.

The compound's ability to modulate kinase activity is particularly intriguing due to the central role that kinases play in cellular signaling cascades. By inhibiting specific kinases, N-{3-(thiophen--{yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide} may be able to disrupt aberrant signaling pathways that contribute to disease development. Additionally, its interaction with other targets such as receptors and ion channels suggests potential therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

In vitro studies have also highlighted the compound's ability to induce apoptosis in cancer cell lines while sparing healthy cells. This selective toxicity is a desirable characteristic for any potential therapeutic agent, as it minimizes side effects and improves patient outcomes. The mechanisms underlying this selective toxicity are likely multifaceted, involving interactions with both intracellular signaling pathways and extracellular factors.

The pharmacokinetic properties of N-{3-(thiophen--{yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide} are another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable properties such as good solubility and bioavailability, which are important for achieving therapeutic levels at reasonable doses.

The development of novel drug candidates like N-{3-(thiophen--{yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide} relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how a molecule will interact with biological targets at the atomic level, providing valuable insights into its potential efficacy and safety profile. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The future direction of research on N-{3-(thiophen--{yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide} includes further optimization of its chemical structure to enhance its potency and selectivity. Additionally, exploring new formulations and delivery systems may improve its bioavailability and therapeutic efficacy. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion，N-{3-(thiophen--{yloct)-pyrazin--{pyrazin--{methyl}}]-indole--{carboxamide}, characterized by its CAS number 2034365–87–0，is a structurally complex organic compound with significant potential in pharmaceutical applications。The integration of key pharmacophoric elements such as thiophene、pyazine、and indole moieties endows it with unique chemical properties。Preclinical studies have demonstrated promising activities against various disease-related targets，including kinases、receptors、and ion channels。Advances in synthetic methodologies、computational chemistry、and pharmacokinetic evaluations continue to enhance our understanding of this compound's therapeutic potential。Further research is warranted to optimize its structure、improve its bioavailability、and translate these findings into clinical applications。